Cas no 874285-19-5 (1-(bromomethyl)-2-chloro-3-fluorobenzene)

1-(bromomethyl)-2-chloro-3-fluorobenzene structure

874285-19-5 structure

Product Name:1-(bromomethyl)-2-chloro-3-fluorobenzene

CAS No:874285-19-5

MF:C₇H₅BrClF

MW:223.470003843307

MDL:MFCD09038462

CID:69195

PubChem ID:44782644

Update Time:2024-10-26

1-(bromomethyl)-2-chloro-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

- 1-(Bromomethyl)-2-chloro-3-fluorobenzene
- 2-Chloro-3-fluorobenzyl bromide
- 2-chloro-3-fluorobenzylbromide
- Benzene, 1-(bromomethyl)-2-chloro-3-fluoro-
- KSC493Q5B
- 3-fluoro-2-chlorobenzyl bromide
- AQQPRCFCKCXWGZ-UHFFFAOYSA-N
- CL8695
- BBL101137
- STL554933
- PF10781
- AS00676
- AM62201
- ST2415055
- AB0010158
- FT
- 1-(Bromomethyl)-2-chloro-3-fluorobenzene (ACI)
- DTXSID20660660
- 1-Bromomethyl-2-chloro-3-fluorobenzene
- EN300-125431
- SCHEMBL5627142
- W-203994
- SY026865
- CS-W005451
- DB-006045
- AKOS005257293
- 874285-19-5
- MFCD09038462
- DS-15862
- 1-(bromomethyl)-2-chloro-3-fluorobenzene
- MDL： MFCD09038462
- Inchi： 1S/C7H5BrClF/c8-4-5-2-1-3-6(10)7(5)9/h1-3H,4H2
- InChI Key： AQQPRCFCKCXWGZ-UHFFFAOYSA-N
- SMILES： FC1C(Cl)=C(CBr)C=CC=1

Computed Properties

Exact Mass: 221.925
Monoisotopic Mass: 221.925
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 110
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.2
Topological Polar Surface Area: 0

Experimental Properties

Color/Form: No data avaiable
Density: 1.654
Melting Point: No data available
Boiling Point: 227.1℃ at 760 mmHg
Flash Point: 91.1°C
Refractive Index: 1.561
Vapor Pressure: No data available

1-(bromomethyl)-2-chloro-3-fluorobenzene Security Information

Signal Word：Danger
Hazard Statement： H314 (100%)
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H314 (100%)
Storage Condition：Store at 4 ° C, -4 ° C is better

1-(bromomethyl)-2-chloro-3-fluorobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013026198-250mg	2-Chloro-3-fluorobenzyl bromide	874285-19-5	97%	250mg	$475.20	2023-08-31
Alichem	A013026198-500mg	2-Chloro-3-fluorobenzyl bromide	874285-19-5	97%	500mg	$839.45	2023-08-31
Alichem	A013026198-1g	2-Chloro-3-fluorobenzyl bromide	874285-19-5	97%	1g	$1579.40	2023-08-31
Fluorochem	211176-1g	1-(Bromomethyl)-2-chloro-3-fluorobenzene	874285-19-5	95%	1g	￡10.00	2022-02-28
Fluorochem	211176-5g	1-(Bromomethyl)-2-chloro-3-fluorobenzene	874285-19-5	95%	5g	￡44.00	2022-02-28
Fluorochem	211176-10g	1-(Bromomethyl)-2-chloro-3-fluorobenzene	874285-19-5	95%	10g	￡82.00	2022-02-28
Fluorochem	211176-25g	1-(Bromomethyl)-2-chloro-3-fluorobenzene	874285-19-5	95%	25g	￡177.00	2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SM462-20g	1-(bromomethyl)-2-chloro-3-fluorobenzene	874285-19-5	98%	20g	1552.0CNY	2021-07-12
TRC	C427585-500mg	2-Chloro-3-fluorobenzyl Bromide	874285-19-5		500mg	$69.00	2023-05-18
TRC	C427585-1g	2-Chloro-3-fluorobenzyl Bromide	874285-19-5		1g	$ 65.00	2022-06-06

1-(bromomethyl)-2-chloro-3-fluorobenzene Production Method

Production Method 1

96516-32-4

874285-19-5

Reaction Conditions

1.1 Reagents: Triethylamine , Methanesulfonyl chloride Solvents: Tetrahydrofuran ; 35 min, 0 °C; 25 min, 0 °C
1.2 Reagents: Lithium bromide Solvents: Tetrahydrofuran ; 15 min, 0 °C; 1 h, 0 °C

Reference

Quinolone Carboxylic Acids as a Novel Monoketo Acid Class of Human Immunodeficiency Virus Type 1 Integrase Inhibitors

Sato, Motohide; et al, Journal of Medicinal Chemistry, 2009, 52(15), 4869-4882

Production Method 2

102940-86-3

874285-19-5

Reaction Conditions

1.1 Reagents: Borane Solvents: Tetrahydrofuran ; rt; 10 h, rt → reflux; reflux → 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 0 °C
2.1 Reagents: Phosphorus tribromide Solvents: Diethyl ether ; 0 °C; overnight, 0 °C → rt

Reference

Discovery of Highly Potent Liver X Receptor β Agonists

Kick, Ellen K.; et al, ACS Medicinal Chemistry Letters, 2016, 7(12), 1207-1212

Production Method 3

96516-32-4

874285-19-5

Reaction Conditions

1.1 Reagents: Phosphorus tribromide Solvents: Diethyl ether ; 0 °C; overnight, 0 °C → rt

Reference

Discovery of Highly Potent Liver X Receptor β Agonists

Kick, Ellen K.; et al, ACS Medicinal Chemistry Letters, 2016, 7(12), 1207-1212

Production Method 4

102940-86-3

874285-19-5

Reaction Conditions

1.1 Reagents: Borane Solvents: Tetrahydrofuran ; 40 min, -15 °C; -15 °C → rt; 1 h, rt; rt → 50 °C; 2 h, 50 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 0 °C; 0 °C → rt; overnight, rt
2.1 Reagents: Triethylamine , Methanesulfonyl chloride Solvents: Tetrahydrofuran ; 35 min, 0 °C; 25 min, 0 °C
2.2 Reagents: Lithium bromide Solvents: Tetrahydrofuran ; 15 min, 0 °C; 1 h, 0 °C

Reference

Quinolone Carboxylic Acids as a Novel Monoketo Acid Class of Human Immunodeficiency Virus Type 1 Integrase Inhibitors

Sato, Motohide; et al, Journal of Medicinal Chemistry, 2009, 52(15), 4869-4882